Cas no 946276-83-1 (methyl 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1,3-benzothiazole-6-carboxylate
• CAS No: 946276-83-1
• MF: C₁₉H₁₃N₃O₅S
• MW: 395.388622999191
• CID: 5964414
• PubChem ID: 4103269
• Update Time: 2025-10-19

methyl 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1,3-benzothiazole-6-carboxylate
• methyl 2-(2-(1,3-dioxoisoindolin-2-yl)acetamido)benzo[d]thiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2-[[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)acetyl]amino]-, methyl ester
• 946276-83-1
• AKOS024604908
• methyl 2-[[2-(1,3-dioxoisoindol-2-yl)acetyl]amino]-1,3-benzothiazole-6-carboxylate
• methyl 2-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido]-1,3-benzothiazole-6-carboxylate
• F1300-0040

• Inchi： 1S/C19H13N3O5S/c1-27-18(26)10-6-7-13-14(8-10)28-19(20-13)21-15(23)9-22-16(24)11-4-2-3-5-12(11)17(22)25/h2-8H,9H2,1H3,(H,20,21,23)
• InChI Key： UTLGBLUMKBQMSV-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OC)=O)=CC=C2N=C1NC(CN1C(=O)C2=C(C1=O)C=CC=C2)=O

Computed Properties

• Exact Mass: 395.05759170g/mol
• Monoisotopic Mass: 395.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.545±0.06 g/cm3(Predicted)
• pka: 8.55±0.70(Predicted)

Additional information on methyl 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1,3-benzothiazole-6-carboxylate

Methyl 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1,3-benzothiazole-6-carboxylate (CAS No. 946276-83-1): A Comprehensive Overview

Methyl 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1,3-benzothiazole-6-carboxylate, identified by its CAS number 946276-83-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The compound's unique framework, incorporating elements such as 1,3-dioxo-2,3-dihydro-1H-isoindol and 1,3-benzothiazole moieties, positions it as a promising candidate for further investigation.

The structural composition of Methyl 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1,3-benzothiazole-6-carboxylate is meticulously designed to exhibit specific chemical and biological properties. The presence of the acetamido group contributes to its solubility and reactivity, while the benzothiazole ring system imparts enhanced stability and bioavailability. These features make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological activities. Among these, benzothiazole derivatives have emerged as key players in the development of antimicrobial, anti-inflammatory, and anticancer agents. The compound in question, Methyl 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1,3-benzothiazole-6-carboxylate, is no exception. Its unique structural features suggest potential applications in addressing various therapeutic challenges.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. The isoindol moiety within its structure is known to exhibit strong binding affinity towards certain enzymes and receptors involved in disease pathways. This property has been leveraged in the design of molecules that can modulate these pathways effectively. For instance, studies have shown that isoindol derivatives can inhibit the activity of enzymes such as kinases and cyclases, which are often overexpressed in cancer cells.

The benzothiazole component of Methyl 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-y)acetamido -1 , 3 -benzothiazole -6 -carboxylate further enhances its therapeutic potential. Benzothiazoles are well-documented for their antimicrobial and anti-inflammatory properties. They have been successfully incorporated into drugs that target bacterial infections and inflammatory conditions. The combination of these two heterocyclic systems in a single molecule creates a synergistic effect that could lead to more potent and selective therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Methyl 2 - 2 - ( 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl ) acetamido - 1 , 3 - benzothiazole -6-carboxylate has been subjected to various computational studies to elucidate its interactions with potential targets. These studies have provided valuable insights into the compound's mechanism of action and have guided the optimization process for improving its efficacy.

In addition to its pharmacological potential , Methyl 2 - 2 -( 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 yl ) acetamido - 1 , 3 benzothiazole6 carboxylate exhibits interesting chemical properties that make it a versatile building block for drug discovery . Its reactivity towards various functional groups allows for easy modifications , enabling the synthesis of a wide range of derivatives with tailored properties . This flexibility is crucial for developing molecules that can meet specific therapeutic requirements.

The synthesis of this compound involves multiple steps , each requiring careful optimization to ensure high yield and purity . Recent reports have highlighted novel synthetic routes that improve efficiency and reduce environmental impact . These advancements align with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry . By employing green chemistry principles , researchers can minimize waste and hazardous byproducts while maintaining high-quality output.

Evaluation of Methyl 23(13dioxo23dihydrolHisoindol22yI)acetamid01_33benzothia zole6carbox ylate has also focused on its pharmacokinetic profile . Understanding how a compound is absorbed , distributed , metabolized , and excreted ( ADME ) is essential for determining its clinical relevance . Preclinical studies have provided valuable data on these aspects , suggesting that the compound exhibits favorable properties such as good solubility and moderate metabolic stability . These characteristics are critical for ensuring that the drug reaches its target site effectively and remains active for an appropriate duration.

The future direction of research on Methyl _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ carboxylate looks promising . Ongoing studies aim to explore its potential in treating various diseases by targeting multiple pathways simultaneously . Additionally , efforts are being made to develop novel formulations that enhance delivery efficiency . With continued investigation , this compound could emerge as a significant therapeutic agent in human medicine.